Cas no 120892-21-9 (N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide)

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide structure
120892-21-9 structure
Product Name:N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
CAS No:120892-21-9
MF:C11H20N4O2
MW:240.302102088928
CID:1039654
PubChem ID:14349702
Update Time:2025-04-20

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • N-tert-butyl-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • A804714
    • AK104521
    • ANW-71249
    • CTK8C4194
    • KB-258319
    • DTXSID50559255
    • N-tert-butyl-4-methyl-5-oxidanylidene-3-propan-2-yl-1,2,4-triazole-1-carboxamide
    • AKOS016008296
    • N-tert-butyl-4-methyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
    • DB-009244
    • 120892-21-9
    • N-tert-butyl-4-methyl-5-oxo-3-propan-2-yl-1,2,4-triazole-1-carboxamide
    • MDL: MFCD11870865
    • Inchi: 1S/C11H20N4O2/c1-7(2)8-13-15(10(17)14(8)6)9(16)12-11(3,4)5/h7H,1-6H3,(H,12,16)
    • InChI Key: XJFTZSRTDVBPAG-UHFFFAOYSA-N
    • SMILES: O=C(N1C(N(C)C(C(C)C)=N1)=O)NC(C)(C)C

Computed Properties

  • Exact Mass: 240.15862589g/mol
  • Monoisotopic Mass: 240.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų

N-(tert-Butyl)-3-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Pricemore >>

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